Cas no 152053-09-3 (Benzenepropanamide, a-[(dichloromethoxy)methyl]-b-hydroxy-4-nitro- (9CI))

• Product name: Benzenepropanamide, a-[(dichloromethoxy)methyl]-b-hydroxy-4-nitro- (9CI)
• CAS No: 152053-09-3
• MF: C₁₁H₁₂Cl₂N₂O₅
• MW: 323.12938117981
• CID: 165226
• PubChem ID: 177925

Benzenepropanamide, a-[(dichloromethoxy)methyl]-b-hydroxy-4-nitro- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenepropanamide, a-[(dichloromethoxy)methyl]-b-hydroxy-4-nitro- (9CI)
• 2-(dichloromethoxymethyl)-3-hydroxy-3-(4-nitrophenyl)propanamide
• acrodontiolamide
• DTXSID70934409
• 2-[(Dichloromethoxy)methyl]-3-hydroxy-3-(4-nitrophenyl)propanimidic acid
• 152053-09-3
• CHEBI:227736
• 3-(4-nitrophenyl)-3-hydroxy-4-dichloromethoxyisobutanamide

• Inchi： InChI=1S/C11H12Cl2N2O5/c12-11(13)20-5-8(10(14)17)9(16)6-1-3-7(4-2-6)15(18)19/h1-4,8-9,11,16H,5H2,(H2,14,17)
• InChI Key： FHDPTOGOPLCNDA-UHFFFAOYSA-N
• SMILES： ClC(OCC(C(C1=CC=C([N+]([O-])=O)C=C1)O)C(=O)N)Cl

Computed Properties

• Exact Mass: 322.01246
• Monoisotopic Mass: 322.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118Ų
• XLogP3: 1.1

Experimental Properties

• Density: 1.52
• Boiling Point: 626.5°Cat760mmHg
• Flash Point: 332.7°C
• Refractive Index: 1.599
• PSA: 115.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes